6,7-Dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one

• IUPAC Name: 5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one
• InChI: InChI=1S/C9H10N2O/c12-8-5-1-3-7-4-2-6-10-9(7)11-8/h2,4,6H,1,3,5H2,(H,10,11,12)
• InChI Key: NUXQSZIQIJHKCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NC(=O)C1)N=CC=C2
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID70497105
• Molecular Weight: 162.19 g/mol
• CAS RN: 67046-22-4

Description

6,7-Dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one, also known as 8-azabenzonorbornadiene, is a bicyclic organic compound which has been studied for its potential applications in synthetic chemistry. It has been used as a starting material in the synthesis of various other compounds, as well as in the study of the mechanism of action of organic compounds. It is also used as a building block in organic synthesis. In

Scientific Research Applications

Synthesis and Chemical Properties

• Tin-Free Radical Cyclizations

  Compounds containing a pyridine nucleus fused to a saturated nitrogen-containing ring, including 6,7-Dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one, can be synthesized using a tin-free radical cyclization method. This method is effective for constructing new fused rings and is a significant advancement in organic synthesis (Bacqué, El Qacemi, & Zard, 2004).

• Synthesis of Pyrazolo[3,4-d]pyrido[3,2-b]azepine

  This compound can be synthesized from commercially available materials, demonstrating its accessibility for further chemical and pharmacological research (Albright & Du, 2000).

• Approach to Tetrahydro-Pyrido[3,2-c]azepines

  An approach involving cyclization of alkanones under specific reaction conditions has been described, enabling the preparation of significant quantities of this compound derivatives (Subota et al., 2017).

• Synthetic Approaches

  Various methods, including catalytic cyclizations, are used for the synthesis of pyrido[b]azepine derivatives, which have shown potential in antiviral, antimicrobial, and antitumor activities (Danyliuk & Vovk, 2020).

Pharmacological Applications

• ADME Evaluation

  Preliminary evaluation of the drug-like properties of this compound derivatives has been conducted, revealing strong structural dependency for these properties (Muylaert et al., 2014).

• Antibacterial and Antifungal Activity

  Novel derivatives have shown significant antibacterial and antifungal activities, making them potential candidates for further pharmacological research (Demchenko et al., 2021).

• CCR2 Antagonists

  Derivatives of this compound have been identified as novel CCR2 antagonists, which are significant in chronic inflammatory diseases, diabetes, neuropathic pain, and cancer treatments (Qin et al., 2018).

Mechanism of Action

Target of Action

The primary target of 6,7-Dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one is the Bcl-xL protein . Bcl-xL is a member of the Bcl-2 family of proteins, which are key regulators of apoptosis, or programmed cell death . By inhibiting Bcl-xL, this compound can promote apoptosis, making it a potential therapeutic agent for diseases characterized by excessive cell survival .

Mode of Action

This compound interacts with its target, the Bcl-xL protein, by binding to it and inhibiting its function . This inhibition disrupts the balance between pro-apoptotic and anti-apoptotic signals within the cell, tipping the balance in favor of apoptosis . As a result, cells undergo programmed cell death, which can help to eliminate cancerous or otherwise harmful cells .

Biochemical Pathways

The compound’s action primarily affects the apoptotic pathway . By inhibiting Bcl-xL, it disrupts the normal function of the mitochondrial outer membrane, leading to the release of cytochrome c . This triggers the activation of caspases, a family of protease enzymes that play essential roles in apoptosis . The activation of caspases leads to the systematic dismantling of the cell, resulting in cell death .

Result of Action

The result of the compound’s action at the molecular level is the induction of apoptosis . At the cellular level, this leads to the death of cells in which the compound is active . If the compound is selectively active in cancer cells, for example, this could result in the reduction of a tumor .

Biochemical Analysis

Biochemical Properties

6,7-Dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one plays a crucial role in biochemical reactions, particularly as an inhibitor of specific proteins. It has been identified as a Bcl-xL protein inhibitor, which is significant in the regulation of apoptosis . By inhibiting Bcl-xL, this compound promotes pro-apoptotic activity, making it a potential candidate for cancer therapy . The compound interacts with enzymes and proteins involved in cell survival pathways, thereby modulating their activity and influencing cell fate.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to induce apoptosis in cancer cells by disrupting the balance between pro-apoptotic and anti-apoptotic proteins . This disruption leads to the activation of caspases, which are enzymes that play a key role in the execution of apoptosis. Additionally, this compound influences cell signaling pathways, gene expression, and cellular metabolism, further contributing to its anti-cancer effects .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the Bcl-xL protein, inhibiting its function and promoting the release of pro-apoptotic factors . This binding interaction leads to the activation of the intrinsic apoptotic pathway, resulting in cell death. Furthermore, this compound may also influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, allowing for sustained pro-apoptotic activity . Its degradation products may also have biological activity, which needs to be considered in long-term studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively induces apoptosis without causing significant toxicity . At higher doses, toxic or adverse effects may be observed, including potential damage to normal tissues . It is essential to determine the optimal dosage that maximizes therapeutic benefits while minimizing adverse effects in preclinical studies .

Metabolic Pathways

This compound is involved in specific metabolic pathways, interacting with enzymes and cofactors that regulate its activity. The compound may influence metabolic flux and metabolite levels, contributing to its overall biological effects . Understanding these metabolic pathways is crucial for optimizing the compound’s therapeutic potential and minimizing any unintended effects .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound interacts with transporters and binding proteins that facilitate its localization and accumulation in target tissues . These interactions influence the compound’s efficacy and specificity, making it essential to study its transport mechanisms in detail .

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization determines its interactions with other biomolecules and its overall biological effects . Understanding the subcellular distribution of this compound is essential for elucidating its mechanism of action and optimizing its therapeutic applications .